YH250

• Molecular Formula: C33H38Cl2N6O6
• Molecular Weight: 685.603
• IUPAC Name: 9a(S)-8-(3,5-Dichloro-2-dimethylamino-benzyl)-6(S)-(4-hydroxy-benzyl)-2-methyl-4,7-dioxo-hexahydro-pyrazino[2,1-c][1,2,4]triazine-1-carboxylic acid 2,3-dimethoxy-benzylamide
• InChI: InChI=1S/C33H38Cl2N6O6/c1-37(2)31-22(13-23(34)15-25(31)35)14-26(20-9-11-24(42)12-10-20)39-17-28-40(19-30(39)44)29(43)18-38(3)41(28)33(45)36-16-21-7-6-8-27(46-4)32(21)47-5/h6-13,15,26,28,42H,14,16-19H2,1-5H3,(H,36,45)/t26?,28-/m0/s1
• InChI Key: FQDWMGBGVNSQFB-RXBHZZDJSA-N
• SMILES: O=C(N([C@](CN1C(CC2=CC(Cl)=CC(Cl)=C2N(C)C)C3=CC=C(O)C=C3)([H])N4CC1=O)N(C)CC4=O)NCC5=CC=CC(OC)=C5OC
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: YH250

Description

YH250 is a novel specific antagonist of p300/catenin interaction, stimulating hematopoiesis in lethally or sublethally irradiated mice.

Scientific Research Applications

Hematopoietic Recovery Post Radiation

• Study : Small molecule p300/catenin antagonist enhances hematopoietic recovery after radiation.
• Key Finding : YH250, a small molecule that antagonizes p300/catenin interaction, stimulates hematopoiesis in irradiated mice, suggesting potential in mitigating acute radiation syndrome (ARS) post-radiation exposure.
• Source : Zhao et al., 2017.

Anticancer Applications

• Study : First-in-human phase 1 of YS110, a monoclonal antibody directed against CD26 in advanced CD26-expressing cancers.
• Key Finding : YS110, a humanized monoclonal antibody with high affinity to CD26, showed preclinical anti-tumor effects without significant side effects.
• Source : Angevin et al., 2017.

Antidepressant-like Action

• Study : Involvement of adrenoceptors, dopamine receptors, and AMPA receptors in antidepressant-like action of 7-O-ethylfangchinoline in mice.
• Key Finding : YH-200, a bisbenzylisoquinoline derivative, showed antidepressant-like action in mice, acting on multiple targets including α1, α2, and β-adrenoceptors, D1/D5, and D2/D3 receptors, as well as AMPA receptors.
• Source : Sheng et al., 2015.

Antinociceptive Properties

• Study : The Antinociceptive Properties of the Corydalis yanhusuo Extract.
• Key Finding : YHS, a Corydalis yanhusuo extract, effectively attenuates acute, inflammatory, and neuropathic pain without causing tolerance in mice, mediated partially through dopamine D2 receptor antagonism.
• Source : Wang et al., 2016.

Traditional Chinese Medicine Applications

• Study : A Standardized Traditional Chinese Medicine Preparation Named Yejuhua Capsule Ameliorates Lipopolysaccharide-Induced Acute Lung Injury in Mice via Downregulating Toll-Like Receptor 4/Nuclear Factor-κB.
• Key Finding : YJH, a traditional Chinese medicine preparation, showed potential protective effects against LPS-induced acute lung injury in mice, associated with downregulations of TLR4/NF-κB pathways.
• Source : Li et al., 2015.

Hepatoprotective Effects

• Study : Hepatoprotective effects of Yulangsan polysaccharide against isoniazid and rifampicin-induced liver injury in mice.
• Key Finding : YLSPS, a polysaccharide from Yulangsan, showed significant hepatoprotective effects against isoniazid or rifampicin and isoniazid-induced liver injury in mice.
• Source : Dong et al., 2014.